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Compound of Interest

N-(4-fluorophenyl)-2,6-
Compound Name:
dimethoxybenzamide

Cat. No.: B11175725

Get Quote

\ J

CAS Registry Number: 263256-03-7 Chemical Formula: C1sH14aFNOs Molecular Weight: 275.28
g/mol [1][2]

Executive Summary & Structural Significance

N-(4-fluorophenyl)-2,6-dimethoxybenzamide is a benzamide derivative characterized by a
highly sterically congested amide bond.[1][2] It serves as a critical model system and scaffold in
two primary domains:

o Agrochemical Discovery: It acts as a structural analogue to Isoxaben, a pre-emergent
herbicide that inhibits cellulose biosynthesis.[2] The 2,6-dimethoxy motif is a privileged
substructure for inducing specific binding conformations in plant cell wall synthesis enzymes.

[1][2]

» Medicinal Chemistry (Conformational Control): The 2,6-dimethoxy substitution pattern forces
the amide bond out of planarity with the phenyl ring (atropisomeric potential).[1][2] This
"ortho-effect” is utilized to lock conformations in protein-ligand interactions, improving
selectivity by reducing the entropic penalty of binding.[1][2]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11175725#bc-rfq
https://wssa.net/wp-content/uploads/WSSA-Approved-Chem-Names.pdf
https://en.wikipedia.org/wiki/Isoxaben
https://www.benchchem.com/product/b11175725/docs?utm_src=pdf-body#technical-monograph-n-4-fluorophenyl-2-6-dimethoxybenzamide
https://wssa.net/wp-content/uploads/WSSA-Approved-Chem-Names.pdf
https://en.wikipedia.org/wiki/Isoxaben
https://en.wikipedia.org/wiki/Isoxaben
https://wssa.net/wp-content/uploads/WSSA-Approved-Chem-Names.pdf
https://en.wikipedia.org/wiki/Isoxaben
https://wssa.net/wp-content/uploads/WSSA-Approved-Chem-Names.pdf
https://en.wikipedia.org/wiki/Isoxaben
https://wssa.net/wp-content/uploads/WSSA-Approved-Chem-Names.pdf
https://en.wikipedia.org/wiki/Isoxaben
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11175725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Identity Table
Property Specification
IUPAC Name N-(4-fluorophenyl)-2,6-dimethoxybenzamide
Common Identifier 2,6-Dimethoxy-4'-fluorobenzanilide
CAS Number 263256-03-7
SMILES COclccec(0OC)c1C(=0)Nc2ccec(F)ce2
LogP (Predicted) ~2.8 - 3.2 (Lipophilic)
H-Bond Donors/Acceptors 1 Donor / 4 Acceptors
Rotatable Bonds 4 (Restricted rotation at amide-aryl bond)

Synthetic Architecture & Protocols
The Steric Challenge

Synthesizing N-(4-fluorophenyl)-2,6-dimethoxybenzamide is not a trivial amide coupling.[1]
[2] The methoxy groups at the 2- and 6-positions of the benzoic acid create significant steric
hindrance, shielding the carbonyl carbon from nucleophilic attack.[1][2]

o Standard Coupling: Reagents like EDC/NHS or carbodiimides often fail or result in low yields
because the bulky ortho-substituents prevent the formation of the active ester intermediate
or block the approaching amine.[1][2]

 Recommended Route: The Acid Chloride Method is the gold standard here.[2] Converting
the acid to the highly reactive acid chloride (using Thionyl Chloride or Oxalyl Chloride)
overcomes the steric barrier.[1][2]

Experimental Workflow

The following protocol is designed for high-fidelity synthesis, prioritizing yield and purity.

Step 1: Activation (Acid Chloride Formation)

Reagents: 2,6-Dimethoxybenzoic acid (1.0 eq), Thionyl Chloride (SOCIz, 3.0 eq), DMF
(catalytic, 2 drops).[1][2] Solvent: Dichloromethane (DCM) or Toluene (anhydrous).[1][2]
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e Suspend 2,6-dimethoxybenzoic acid in anhydrous DCM under an inert atmosphere
(Nitrogen/Argon).

» Add catalytic DMF (essential for forming the Vilsmeier-Haack intermediate to accelerate
reaction).[1][2]

e Add SOCIz dropwise at 0°C.

o Reflux for 2—3 hours. The solution will turn clear, indicating the formation of 2,6-
dimethoxybenzoyl chloride.[1][2]

 Critical Step: Evaporate solvent and excess SOCIz in vacuo to dryness. Re-dissolve the
residue in fresh anhydrous DCM. Do not purify the acid chloride; use immediately.[1][2]

Step 2: Nucleophilic Acyl Substitution

Reagents: 4-Fluoroaniline (1.1 eq), Triethylamine (EtsN, 2.0 eq) or Pyridine.[1][2] Solvent; DCM
(anhydrous).[1][2]

o Dissolve 4-fluoroaniline and EtsN in anhydrous DCM at 0°C.

» Slowly add the solution of 2,6-dimethoxybenzoyl chloride (from Step 1) via syringe/dropping
funnel.

o Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.

e Monitoring: Monitor via TLC (EtOAc/Hexane 1:2). The acid chloride is highly reactive;
disappearance of the amine is the key indicator.[2]

Step 3: Work-up & Purification[1][2]

¢ Quench: Add 1M HCI (aqueous) to quench unreacted amine and solubilize the
pyridine/triethylamine salts.

o Extraction: Wash the organic layer with saturated NaHCOs (to remove unreacted acid) and
Brine.[1][2]

e Drying: Dry over Na2SOa4 and concentrate.
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o Recrystallization: Recrystallize from Ethanol/Water or Flash Chromatography (Silica, 0-30%
EtOAc in Hexanes).

Synthesis Logic Diagram

The following diagram illustrates the reaction pathway and critical decision nodes.

Steric Barrier Management

Activation TARGET:
2,6-Dimethoxybenzoic Acid SOCI2 + cat. DMF e -| N-(4-fluorophenyl)-
! (Reflux, 3h) 1 = ase 2,6-dimethoxybenzamide
i

-S02, - HCl - Et3N.HCI

Click to download full resolution via product page

Caption: Synthesis workflow prioritizing the Acid Chloride route to overcome the steric
hindrance of the 2,6-dimethoxy motif.

Structural Analysis & Spectroscopic Signhature[1][2]
NMR Prediction & Interpretation

Researchers characterizing this compound should look for these distinct signals (Solvent:
DMSO-ds or CDCIs):

e H NMR:

o 0 ~3.7-3.8 ppm (s, 6H): A sharp singlet corresponding to the two equivalent methoxy
groups (-OCHs).[1][2][3] This equivalence confirms free rotation (or fast exchange) on the
NMR timescale at RT, despite the steric bulk.[1][2]

o & ~7.0-7.2 ppm (m, 2H): The protons on the fluoro-phenyl ring ortho to the fluorine atom
(coupling with 1°F).[1][2]

o 0 ~7.6-7.8 ppm (m, 2H): The protons on the fluoro-phenyl ring meta to the fluorine (near
the amide).[1][2]
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o 6 ~10.0-10.5 ppm (s, 1H): The Amide N-H proton.[1][2] This will be downfield shifted due
to the electron-withdrawing nature of the carbonyl and the phenyl ring.[1][2]

Conformational "Twist"

The 2,6-dimethoxy groups create a "molecular lock."[1][2] The phenyl ring of the benzoic acid
moiety is forced to be perpendicular (or highly twisted) relative to the amide plane to minimize
steric clash between the carbonyl oxygen and the methoxy oxygens.[1][2]

 Implication: This molecule is not planar.[2] It adopts a specific 3D shape that mimics the
transition state of twisted amides, making it a valuable probe for binding pockets that cannot
accommodate flat aromatic systems.[2]

Biological & Industrial Context[1][2][4][8]
Agrochemical Relevance (Cellulose Inhibition)
This molecule is a direct structural analogue of Isoxaben (CAS 82558-50-7).[1][2]

e Mechanism: Isoxaben and its 2,6-dimethoxybenzamide analogues inhibit the enzyme
cellulose synthase A (CesA) in plants.[1][2]

e SAR Insight: The 2,6-dimethoxy motif is essential for activity.[1][2] Replacing it with 2,6-
dichloro or removing a methoxy group typically results in a loss of herbicidal potency.[1][2]
The 4-fluoro group on the aniline side modulates metabolic stability (blocking para-
hydroxylation by cytochrome P450s) and lipophilicity.[1][2]

Medicinal Chemistry (Fragment-Based Design)

In drug discovery, this scaffold is often screened against:

o HDAC (Histone Deacetylases): Benzamides are a known class of HDAC inhibitors (e.g.,
Entinostat).[1][2] The 4-fluoro group acts as a cap, while the amide binds to the zinc domain.

[1][2]

» Kinase Inhibition: The twisted conformation allows it to fit into hydrophobic pockets of
kinases where flat inhibitors fail.[2]
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Disclaimer: This guide is for research purposes only. Synthesis of this compound involves
hazardous reagents (Thionyl Chloride, Acid Chlorides) and should only be performed by
qualified personnel in a fume hood.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: N-(4-fluorophenyl)-2,6-
dimethoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11175725/docs#technical-monograph-n-4-
fluorophenyl-2-6-dimethoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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